Cas no 87002-12-8 (1-[(2,3-dimethylphenoxy)methyl]-2,3,4,5,6-pentafluorobenzene)

• Product Name: 1-[(2,3-dimethylphenoxy)methyl]-2,3,4,5,6-pentafluorobenzene
• CAS No: 87002-12-8
• MF: C₁₅H₁₁F₅O
• MW: 302.239261865616
• CID: 1859064
• PubChem ID: 187592
• Update Time: 2025-04-21

1-[(2,3-dimethylphenoxy)methyl]-2,3,4,5,6-pentafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(2,3-dimethylphenoxy)methyl]-2,3,4,5,6-pentafluorobenzene
• 1-((2,3-Dimethylphenoxy)methyl)-2,3,4,5,6-pentafluorobenzene
• Benzene, 1-((2,3-dimethylphenoxy)methyl)-2,3,4,5,6-pentafluoro-
• DTXSID60236065
• 87002-12-8

• Inchi： 1S/C15H11F5O/c1-7-4-3-5-10(8(7)2)21-6-9-11(16)13(18)15(20)14(19)12(9)17/h3-5H,6H2,1-2H3
• InChI Key： RJWXWRDTFAZRJF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1COC1C=CC=C(C)C=1C)F)F)F)F

Computed Properties

• Exact Mass: 302.07300578Da
• Monoisotopic Mass: 302.07300578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų